Cas no 876343-82-7 (5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine)

5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core. This structure serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of bromo and chloro substituents enhances its reactivity, enabling selective functionalization for the development of complex molecules. Its rigid scaffold is valuable in medicinal chemistry for designing kinase inhibitors and other biologically active compounds. The compound exhibits high purity and stability under standard handling conditions, making it suitable for precise synthetic applications. Its well-defined reactivity profile allows for efficient cross-coupling and nucleophilic substitution reactions, supporting diverse chemical transformations.
5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine structure
876343-82-7 structure
Product Name:5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine
CAS No:876343-82-7
MF:C7H4BrClN2
MW:231.477059364319
MDL:MFCD11046240
CID:709920
PubChem ID:45789788
Update Time:2025-05-26

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
    • 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-4-chloro-
    • 5-Bromo-4-chloro-7-azaindole
    • RW3217
    • 5-bromo-4-chloro-1H-pyrrolo(2,3-b)pyridine
    • PubChem19329
    • FMDQNRHKEYTVBW-UHFFFAOYSA-N
    • LS20804
    • FCH1401955
    • VP13203
    • PB28214
    • SY017714
    • BC004434
    • OR301270
    • 5-Bromo-4-chloro-7-azaindole, Aldrich
    • 5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine (ACI)
    • MFCD11046240
    • AKOS015850353
    • DS-10877
    • CS-D0707
    • 5-Bromo-4-chloro-7-azaindole, AldrichCPR
    • J-517071
    • DTXSID40672023
    • 876343-82-7
    • EN300-6775194
    • DB-003524
    • SCHEMBL1564932
    • 5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine
    • MDL： MFCD11046240
    • Inchi： 1S/C7H4BrClN2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11)
    • InChI Key： FMDQNRHKEYTVBW-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(NC=C2)N=CC=1Br

Computed Properties

  • Exact Mass: 229.92500
  • Monoisotopic Mass: 229.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.878
  • Refractive Index: 1.73
  • PSA: 28.68000
  • LogP: 2.97880

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103945-250mg
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 876343-82-7 95%+
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Apollo Scientific
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Apollo Scientific
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abcr
AB305189-1 g
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5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Production Method

Production Method 1

651744-48-8 651744-48-8
876343-82-7 876343-82-7
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Methanol ;  1 h, rt
Reference
Design and Synthesis of Tricyclic JAK3 Inhibitors with Picomolar Affinities as Novel Molecular Probes
Gehringer, Matthias; et al, ChemMedChem, 2014, 9(2), 277-281

Production Method 2

1092580-91-0 1092580-91-0
876343-82-7 876343-82-7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: N-Methyl-2-pyrrolidone ;  5 min, -20 °C; 1 h, -20 °C → rt
1.2 Solvents: Water ;  cooled
Reference
Design and synthesis of potent RSK inhibitors
Jain, Rama; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(19), 3197-3201

Production Method 3

13154-24-0 13154-24-0
55052-28-3 55052-28-3
876343-82-7 876343-82-7
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
1.2 0 °C; 0 °C → 50 °C; overnight, 50 °C; 50 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Potassium fluoride Solvents: Methanol ;  1 h, rt
Reference
Design and Synthesis of Tricyclic JAK3 Inhibitors with Picomolar Affinities as Novel Molecular Probes
Gehringer, Matthias; et al, ChemMedChem, 2014, 9(2), 277-281

Production Method 4

55052-24-9 55052-24-9
876343-82-7 876343-82-7
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  50 °C; 2 h, 70 °C; 70 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, rt
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
2.2 0 °C; 0 °C → 50 °C; overnight, 50 °C; 50 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
3.1 Reagents: Potassium fluoride Solvents: Methanol ;  1 h, rt
Reference
Design and Synthesis of Tricyclic JAK3 Inhibitors with Picomolar Affinities as Novel Molecular Probes
Gehringer, Matthias; et al, ChemMedChem, 2014, 9(2), 277-281

Production Method 5

271-63-6 271-63-6
876343-82-7 876343-82-7
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Hexane ,  1,2-Dimethoxyethane ;  rt; 3 h, rt
2.1 Reagents: Methanesulfonyl chloride Solvents: Dimethylformamide ;  50 °C; 2 h, 70 °C; 70 °C → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, rt
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C
3.2 0 °C; 0 °C → 50 °C; overnight, 50 °C; 50 °C → rt
3.3 Reagents: Ammonium chloride Solvents: Water ;  rt
4.1 Reagents: Potassium fluoride Solvents: Methanol ;  1 h, rt
Reference
Design and Synthesis of Tricyclic JAK3 Inhibitors with Picomolar Affinities as Novel Molecular Probes
Gehringer, Matthias; et al, ChemMedChem, 2014, 9(2), 277-281

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Raw materials

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Preparation Products

5-Bromo-4-chloro-1H-pyrrolo[2,3-B]pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:876343-82-7)5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
Order Number:sfd4651
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:876343-82-7)5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
sfd4651
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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